Cas no 90071-84-4 (L-Methioninamide, L-glutaminyl-L-asparaginyl-L-leucyl-)
90071-84-4 structure
Product Name:L-Methioninamide, L-glutaminyl-L-asparaginyl-L-leucyl-
CAS No:90071-84-4
MF:C20H37N7O6S
MW:503.616082906723
CID:794745
PubChem ID:71430437
Update Time:2025-04-19
L-Methioninamide, L-glutaminyl-L-asparaginyl-L-leucyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Methioninamide, L-glutaminyl-L-asparaginyl-L-leucyl-
- (2S)-2-amino-N-[(2S)-4-amino-1-[[(2S)-1-[[(2S)-1-amino-4-methylsulfanyl-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-1,4-dioxobutan-2-yl]pentanediamide
- L-Glutaminyl-L-asparaginyl-L-leucyl-L-methioninamide
- DTXSID40849056
- 90071-84-4
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- Inchi: 1S/C20H37N7O6S/c1-10(2)8-13(19(32)25-12(17(24)30)6-7-34-3)27-20(33)14(9-16(23)29)26-18(31)11(21)4-5-15(22)28/h10-14H,4-9,21H2,1-3H3,(H2,22,28)(H2,23,29)(H2,24,30)(H,25,32)(H,26,31)(H,27,33)/t11-,12-,13-,14-/m0/s1
- InChI Key: QGVWOOWVFHPLIF-XUXIUFHCSA-N
- SMILES: S(C)CC[C@@H](C(N)=O)NC([C@H](CC(C)C)NC([C@H](CC(N)=O)NC([C@H](CCC(N)=O)N)=O)=O)=O
Computed Properties
- Exact Mass: 503.25260310g/mol
- Monoisotopic Mass: 503.25260310g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 17
- Complexity: 749
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.8
- Topological Polar Surface Area: 268Ų
L-Methioninamide, L-glutaminyl-L-asparaginyl-L-leucyl- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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